Cas no 956949-76-1 (1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine)

• Product Name: 1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine
• CAS No: 956949-76-1
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 1068508
• PubChem ID: 3154158
• Update Time: 2025-06-27

1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Thiophen-2-yl-ethyl)-2H-pyrazol-3-ylamine
• 1-(1-THIEN-2-YLETHYL)-1H-PYRAZOL-5-AMINE
• 1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine
• CHEMBL4593557
• 1-(1-(Thiophen-2-yl)ethyl)-1H-pyrazol-5-amine
• EN300-12681
• 956949-76-1
• AKOS000263302
• 2-(1-thiophen-2-ylethyl)pyrazol-3-amine
• 1-[1-(thiophen-2-yl)ethyl]-1H-pyrazol-5-amine
• 2-[1-(thiophen-2-yl)ethyl]pyrazol-3-amine

• MDL： MFCD06655423
• Inchi： 1S/C9H11N3S/c1-7(8-3-2-6-13-8)12-9(10)4-5-11-12/h2-7H,10H2,1H3
• InChI Key： CPVPMUSLZDTBPE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)N1C(=CC=N1)N

Computed Properties

• Exact Mass: 193.06736854g/mol
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine

1-1-(Thiophen-2-yl)ethyl-1H-pyrazol-5-amine: An Emerging Compound in Medicinal Chemistry

1-1-(Thiophen-2-yl)ethyl-1H-pyrazol-5-amine (CAS No. 956949-76-1) is a promising compound in the field of medicinal chemistry, drawing significant attention for its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the areas of pharmacology and drug development.

The core structure of 1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a thiophene moiety and an ethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it a valuable candidate for various pharmaceutical applications. The thiophene ring, known for its aromaticity and electron-donating properties, enhances the molecule's stability and bioavailability, while the pyrazole ring contributes to its pharmacological activity.

Recent studies have highlighted the potential of 1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain. The selective inhibition of COX enzymes by 1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine suggests its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

In addition to its anti-inflammatory properties, 1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine has also been investigated for its antitumor activity. Studies conducted in vitro and in vivo have demonstrated that this compound can effectively inhibit the growth and proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that 1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine could be a promising lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 1-1-(thiophen-2-yl)ethyl-1H-pyrazol-5-amine has also been extensively studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, 1-(thiophen)-2-yloxy)-ethyl)-pyrazol)-5-amino shows low toxicity and minimal side effects in animal models, which is crucial for its potential use in human clinical trials.

The structural versatility of 1-(thiophen)-2-yloxy)-ethyl)-pyrazol)-5-amino has also made it an attractive scaffold for medicinal chemists seeking to develop new derivatives with enhanced biological activities. Through systematic structure–activity relationship (SAR) studies, researchers have identified several key modifications that can improve the potency and selectivity of this compound. For example, substituting the ethyl group with other alkyl or aryl groups can enhance the binding affinity to specific targets, while introducing additional functional groups can modulate the pharmacokinetic properties.

In conclusion, 1-(thiophen)-2-yloxy)-ethyl)-pyrazol)-5-amino (CAS No. 956949-76-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research is expected to uncover new applications and optimize its use as a therapeutic agent in various medical conditions.